Cas no 22685-41-2 (3-Isoxazolecarboxamide,5-formyl-)

• Product Name: 3-Isoxazolecarboxamide,5-formyl-
• CAS No: 22685-41-2
• MF: C₅H₄N₂O₃
• MW: 140.09686088562
• CID: 251029
• Update Time: 2024-01-26

3-Isoxazolecarboxamide,5-formyl- Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarboxamide,5-formyl-
• 3-Isoxazolecarboxamide,5-formyl-(8CI,9CI)
• 3-Isoxazolecarboxamide, 5-formyl-

• Inchi： 1S/C5H4N2O3/c6-5(9)4-1-3(2-8)10-7-4/h1-2H,(H2,6,9)
• InChI Key： ZYNUUPCJUNSGOY-UHFFFAOYSA-N
• SMILES： O1C(C=O)=CC(C(N)=O)=N1

Computed Properties

• Exact Mass: 140.02222
• Monoisotopic Mass: 140.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.2A^2

Experimental Properties

• Density: 1.462±0.06 g/cm3(Predicted)
• Melting Point: 218-219 °C(Solv: ethanol (64-17-5))
• Boiling Point: 382.3±27.0 °C(Predicted)
• PSA: 86.19
• pka: 14.12±0.50(Predicted)